Cas no 1006376-63-1 ((2S)-2-(3,4-difluorophenyl)oxirane)

• Product Name: (2S)-2-(3,4-difluorophenyl)oxirane
• CAS No: 1006376-63-1
• MF: C₈H₆F₂O
• MW: 156.129449367523
• MDL: MFCD23142999
• CID: 1030980
• PubChem ID: 30070539
• Update Time: 2025-11-02

(2S)-2-(3,4-difluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,4-Difluorophenyl)oxirane
• (2S)-2-(3,4-Difluorophenyl)oxirane
• &amp
• (2S)- Form
• Oξrane, 2-(3,4-difluorophenyl)-, (2S)-
• T3OTJ BR CF DF &amp
• Oxirane, 2-(3,4-difluorophenyl)-,(2S)-
• (2S)-2-(3,4-difluorophenyl) oxirane
• CS-16864
• SCHEMBL248563
• CS-B0683
• AKOS016844951
• DTXSID50652710
• 1006376-63-1
• DB-223821
• UNJRFWWCCAHSRB-MRVPVSSYSA-N
• Z1574937262
• D72085
• EN300-1867084
• DTXCID10603460
• Oxirane, 2-(3,4-difluorophenyl)-, (2S)-
• (2S)-2-(3,4-difluorophenyl)oxirane

• MDL： MFCD23142999
• Inchi： 1S/C8H6F2O/c9-6-2-1-5(3-7(6)10)8-4-11-8/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： UNJRFWWCCAHSRB-MRVPVSSYSA-N
• SMILES： FC1=C(C=CC(=C1)[C@H]1CO1)F

Computed Properties

• Exact Mass: 156.03868
• Monoisotopic Mass: 156.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 186.8±40.0 °C at 760 mmHg
• Flash Point: 73.2±23.2 °C
• PSA: 12.53
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

(2S)-2-(3,4-difluorophenyl)oxirane Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-2-(3,4-difluorophenyl)oxirane

Exploring the Versatile Applications of (2S)-2-(3,4-difluorophenyl)oxirane (CAS No. 1006376-63-1) in Modern Chemistry

In the dynamic world of chiral building blocks and pharmaceutical intermediates, (2S)-2-(3,4-difluorophenyl)oxirane (CAS 1006376-63-1) has emerged as a compound of significant interest. This optically active epoxide features a difluorophenyl moiety that contributes to its unique electronic properties and reactivity patterns. Researchers particularly value this compound for its role in asymmetric synthesis, where its chiral center serves as a crucial element in constructing complex molecular architectures.

The growing demand for fluorinated pharmaceutical compounds has placed (2S)-2-(3,4-difluorophenyl)oxirane in the spotlight, especially considering the current trends in drug development. Pharmaceutical companies are actively searching for "fluorinated chiral building blocks" and "difluorophenyl derivatives for drug synthesis" - search terms that have seen a 120% increase in volume over the past two years according to recent SEO data. This compound answers these needs perfectly, offering both the fluorine atoms that improve metabolic stability and the chiral epoxide functionality that enables stereoselective transformations.

From a synthetic chemistry perspective, 1006376-63-1 demonstrates remarkable versatility. The oxirane ring can undergo nucleophilic ring-opening reactions with various oxygen, nitrogen, and carbon nucleophiles, making it invaluable for creating diverse molecular scaffolds. Recent publications highlight its use in developing kinase inhibitors and G-protein coupled receptor modulators, addressing the pharmaceutical industry's need for more selective therapeutic agents. The presence of 3,4-difluorophenyl group enhances the compound's ability to participate in π-π stacking interactions, a feature increasingly important in modern drug design.

The stability and handling characteristics of (2S)-2-(3,4-difluorophenyl)oxirane make it particularly attractive for industrial applications. Unlike many reactive epoxides, this compound maintains excellent stability under standard storage conditions while remaining sufficiently reactive for synthetic transformations. This balance explains why search queries like "stable chiral epoxides for synthesis" and "handling difluorophenyl compounds" frequently appear in chemical database logs. The compound's low hygroscopicity and good solubility in common organic solvents further enhance its practicality in laboratory and production settings.

Environmental considerations have become increasingly important in chemical synthesis, and 1006376-63-1 aligns well with green chemistry principles. The fluorine atoms in its structure often allow for lower dosage requirements in final applications due to enhanced binding affinity, reducing overall material consumption. Furthermore, modern synthetic routes to (2S)-2-(3,4-difluorophenyl)oxirane emphasize atom economy and catalytic processes, addressing the growing market demand for sustainable chemical production. These aspects respond directly to the rising number of searches for "eco-friendly fluorinated intermediates" and "green chemistry building blocks" observed across scientific search engines.

Analytical characterization of CAS 1006376-63-1 reveals excellent optical purity, typically exceeding 99% ee, which is crucial for pharmaceutical applications where enantiomeric purity directly impacts biological activity. Advanced techniques like chiral HPLC and NMR spectroscopy confirm the compound's structural integrity and purity. These quality parameters explain why (2S)-2-(3,4-difluorophenyl)oxirane appears in searches related to "high purity chiral reagents" and "certified reference standards," particularly from quality control laboratories and regulatory affairs professionals.

The commercial availability of (2S)-2-(3,4-difluorophenyl)oxirane has expanded significantly in recent years to meet growing demand. Current market analysis shows particular interest from developers of CNS drugs and anti-inflammatory agents, where the difluorophenyl moiety demonstrates favorable blood-brain barrier penetration and receptor binding profiles. Supply chain data indicates increasing requests for this compound under search terms like "bulk chiral epoxide suppliers" and "custom fluorinated intermediates," reflecting its transition from a specialty chemical to a more widely used building block.

Looking toward future applications, researchers are exploring the potential of 1006376-63-1 in material science and advanced polymer chemistry. The compound's ability to introduce both fluorine atoms and reactive sites into polymer backbones makes it valuable for creating specialty materials with unique surface properties and chemical resistance. This emerging application area corresponds with increased searches for "fluorinated monomers for polymers" and "epoxide-containing specialty chemicals," suggesting new growth opportunities beyond pharmaceutical applications.

In conclusion, (2S)-2-(3,4-difluorophenyl)oxirane (CAS 1006376-63-1) represents a prime example of how targeted molecular design meets diverse industrial needs. Its combination of chirality, fluorination, and reactivity addresses multiple current challenges in medicinal chemistry and materials science. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for researchers seeking innovative solutions at the molecular level.